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Compound of Interest

Compound Name: Bismuth iodide

CAS No.: 7787-64-6

Cat. No.: B147886 Get Quote

Executive Safety Assessment
Scope: This guide defines the personal protective equipment (PPE) and operational controls

required for handling Bismuth(III) iodide (

). Primary Hazard:

is not merely a heavy metal salt; it is a moisture-sensitive corrosive. Upon contact with
atmospheric moisture or mucosal surfaces, it hydrolyzes to release Hydrogen Iodide (HI), a
highly corrosive acid gas. Risk Classification:

GHS: Skin Corrosion 1B, Serious Eye Damage 1.[1][2]

Acute Risk: Chemical burns to skin/eyes; respiratory edema from HI inhalation.[3]

Chronic Risk: Bismuth toxicity (heavy metal accumulation) and systemic iodide sensitivity.

Hazard Mechanism & PPE Logic
To trust the protocol, you must understand the chemical causality. The selection of PPE is

dictated by the hydrolysis pathway:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b147886?utm_src=pdf-interest
https://www.fishersci.com/store/msds?partNumber=AA1065604&productDescription=BMTH+III+IODIDE+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/44_646006309_Bismuth(III)Iodide-CASNO-7787-64-6-MSDS.pdf
https://www.godoshigen.co.jp/wp-content/uploads/202210_newaddress/en/Hydrogen_iodide_JP_SDS_EN_20221001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Source Mechanism PPE Countermeasure

Solid Dust
Mechanical irritation +

dissolution in sweat

Nitrile Gloves (Double):

Prevents dermal contact and

visualizes breaches (iodine

stains).

Hydrolysis (HI)
Exothermic reaction with

mucous membranes

Acid Gas Respirator: Essential

if working outside a fume

hood. Standard N95 is

insufficient for acid vapors.

Corrosivity pH < 1 upon wetting

Chemical Goggles: Safety

glasses fail to seal against

corrosive dust/vapors.

PPE Selection Matrix
Standard laboratory PPE (Lab coat, long pants, closed-toe shoes) is assumed.
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Component Specification Rationale & Validation

Hand Protection

Double Nitrile (min 5 mil outer,

4 mil inner).Alternative:

Neoprene for prolonged

immersion.

Why: Nitrile offers excellent

degradation resistance to

iodides. Latex is permeable to

HI gas.Validation: Check for

yellow/orange discoloration on

the inner glove, indicating

breakthrough.

Eye Protection
Indirect Vented Chemical

Goggles (ANSI Z87.1+).

Why: Prevents dust entry and

vapor contact with eyes.[1]

Face shields alone are

insufficient for gas protection.

Respiratory

Fume Hood (Primary).Backup:

Half-face respirator with P100

+ Acid Gas (AG) cartridges.

Why: P100 stops particulates;

AG neutralizes the HI gas

generated by humidity.

Body Defense
Chemical-Resistant Apron

(Tyvek or PVC) over lab coat.

Why:

stains are permanent and

corrosive. Cotton lab coats

absorb and hold the acid

against the skin.

Operational Protocols
Phase A: Gowning & Pre-Check

Inspection: Verify fume hood flow is >100 fpm.

Donning Sequence:

Don inner nitrile gloves (bright color preferred, e.g., blue).

Don lab coat.

Don chemical apron.
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Don outer nitrile gloves (contrasting color, e.g., purple) over the lab coat cuff.

Self-Validation: Ensure no skin is exposed at the wrist when reaching forward.

Phase B: Handling & Weighing
The Static Risk:

is a dense powder that generates static. Use an anti-static gun if available.

Weighing: Perform all weighing inside the fume hood. If the balance is external, use a sealed

secondary container for transfer.

Solvent Addition: Add solvents slowly. The dissolution can be exothermic.

Phase C: Decontamination & Doffing[3]
Wipe Down: Clean tools with an ethanol-dampened wipe.

is soluble in alcohols/ketones (acetone, ethanol) but reacts with water. Do not use water for
initial cleaning as it generates HI fumes.

Doffing Sequence:

Remove outer gloves (turn inside out).

Remove apron.

Remove goggles.

Remove inner gloves.

Wash hands immediately with soap and water (20 seconds).

Visualized Workflows (Graphviz)
Figure 1: PPE Selection Logic
Caption: Decision tree for selecting respiratory and dermal protection based on operational

scale and ventilation availability.
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Start: BiI3 Handling Task

Is Fume Hood Available?

Scale of Operation?

Yes

REQUIRED:
Respirator (P100 + Acid Gas)

+ Face Shield

No (Emergency Only)

Standard Protocol:
Double Nitrile + Goggles

(Work in Hood)

< 10g (Analytical)> 10g (Dust Risk)

Glove Box Required
(Inert Atmosphere)

Air-Sensitive Synthesis

Click to download full resolution via product page

Figure 2: Waste Disposal Workflow
Caption: Segregation protocol for Bismuth Iodide waste to prevent incompatible reactions and

ensure regulatory compliance.

BiI3 Waste Generated Waste Type?

Solid Debris
(Gloves, Wipes)Dry

Liquid Solutions

Solvated

Tag: Hazardous Waste
(Toxic, Corrosive)

Heavy Metals

Tag: Hazardous Waste
(Flammable/Corrosive)
Segregate Halogens

Approved HazMat Container
(UN3260 Compliant)

Click to download full resolution via product page

Emergency Response
Skin Contact: Brush off dry powder before rinsing. Then flush with water for 15 minutes.

Note: Initial water contact may sting due to HI release; continue flushing to dilute.
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Eye Contact: Flush immediately with eyewash for 15 minutes. Hold eyelids open. Seek

medical attention (ophthalmologist) immediately.

Spill (Solid): Do not dry sweep (creates dust). Cover with dry sand or spill pads. Scoop into a

container.

Spill (Hydrolyzed/Liquid): Neutralize with Sodium Bicarbonate (

) or Sodium Thiosulfate (to reduce free iodine) before cleanup.

Disposal & Regulatory Data
Dispose of as Hazardous Chemical Waste. Do not drain dispose.

DOT Shipping Name: Corrosive solid, acidic, inorganic, n.o.s.[1][2] (Bismuth Iodide)[1][2][4]

[5][6]

UN Number: UN3260[1]

Hazard Class: 8 (Corrosive)[1]

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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